N-(4-methylphenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide

• IUPAC Name: N-(4-methylphenyl)-2-[(6-nitro-1H-benzimidazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C16H14N4O3S/c1-10-2-4-11(5-3-10)17-15(21)9-24-16-18-13-7-6-12(20(22)23)8-14(13)19-16/h2-8H,9H2,1H3,(H,17,21)(H,18,19)
• InChI Key: KJOZEDIQKQGWSH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NC3=C(N2)C=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C16H14N4O3S
• Molecular Weight: 342.4 g/mol

Description

N-(4-methylphenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide, also known as MNBA, is a synthetic compound that has been used in scientific research for various purposes. It is a member of the benzimidazole family of compounds, which are known for their diverse biological activities. MNBA has been studied for its potential as an anticancer agent, as well as for its effects on cellular processes such as DNA synthesis and cell division.

Mechanism of Action

The mechanism of action of N-(4-methylphenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in cell growth and survival. For example, N-(4-methylphenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. In addition, N-(4-methylphenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide has been shown to activate the p53 tumor suppressor pathway, which can lead to apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-(4-methylphenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide has been shown to have a range of biochemical and physiological effects, including inhibition of DNA synthesis and cell division, induction of apoptosis, and activation of the p53 pathway. In addition, N-(4-methylphenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide has been shown to have antioxidant properties, which may contribute to its potential as an anticancer agent.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-methylphenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide in lab experiments is its relatively simple synthesis method, which allows for easy production of the compound in large quantities. In addition, N-(4-methylphenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide has been shown to have a high degree of selectivity for cancer cells, which could reduce the risk of side effects in cancer therapy. However, one limitation of using N-(4-methylphenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide in lab experiments is its relatively low solubility in aqueous solutions, which can make it difficult to administer in certain types of experiments.

Future Directions

There are several potential future directions for research involving N-(4-methylphenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide. One area of interest is the development of new synthetic methods for producing N-(4-methylphenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide and related compounds. Another area of interest is the investigation of N-(4-methylphenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide's effects on other cellular processes, such as cell migration and invasion. Finally, there is potential for N-(4-methylphenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide to be used in combination with other anticancer agents to enhance their effectiveness.

Synthesis Methods

N-(4-methylphenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide can be synthesized using a variety of methods, including the reaction of 4-methylphenylamine with 5-nitro-2-mercaptobenzimidazole in the presence of a suitable catalyst. The resulting product is then purified using standard techniques such as column chromatography or recrystallization.

Scientific Research Applications

N-(4-methylphenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide has been the subject of numerous scientific studies, including investigations into its potential as an anticancer agent. Research has shown that N-(4-methylphenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide can induce apoptosis (programmed cell death) in cancer cells, making it a promising candidate for cancer therapy. In addition, N-(4-methylphenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide has been shown to inhibit DNA synthesis and cell division, which are essential processes for cancer cell growth.